Cas no 150018-65-8 (Pyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one,tetrahydro-, 1,1-dioxide)

• Product Name: Pyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one,tetrahydro-, 1,1-dioxide
• CAS No: 150018-65-8
• MF: C₅H₈N₂O₃S
• MW: 176.193619728088
• CID: 100330
• PubChem ID: 19424405
• Update Time: 2025-04-18

Pyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one,tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one,tetrahydro-, 1,1-dioxide
• Pyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one, tetrahydro-, 1,1-dioxide (9CI)
• tetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one 1,1-dioxide
• (S)-Tetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one 1,1-dioxide
• 150018-65-8
• BHA67308
• tetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-3(2H)-one1,1-dioxide
• AMZLQADVZUGEDR-UHFFFAOYSA-N
• tetrahydropyrrolo[1,2-b]1,2,5-thiadiazol-3(2H)-one 1,1-dioxide
• F2147-3166
• tetrahydropyrrolo[1,2-b]-1,2,5-thiadiazol-3(2H)-one 1,1-dioxide
• SCHEMBL7328431
• 1,1-dioxo-3a,4,5,6-tetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-3-one
• AKOS026716247
• SB47321
• hexahydro-1lambda6-pyrrolo[1,2-b][1,2,5]thiadiazole-1,1,3-trione
• EN300-73305

• Inchi： 1S/C5H8N2O3S/c8-5-4-2-1-3-7(4)11(9,10)6-5/h4H,1-3H2,(H,6,8)
• InChI Key： AMZLQADVZUGEDR-UHFFFAOYSA-N
• SMILES： S1(NC(C2CCCN12)=O)(=O)=O

Computed Properties

• Exact Mass: 176.02564
• Monoisotopic Mass: 176.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives